Cas no 477712-83-7 (Ethyl 1-(5-{(3-fluoroanilino)carbonylamino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(5-{(3-fluoroanilino)carbonylamino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 477712-83-7
• MDL: MFCD02571949
• CID: 4652193
• Update Time: 2025-10-21

Ethyl 1-(5-{(3-fluoroanilino)carbonylamino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-(5-([(3-FLUOROANILINO)CARBONYL]AMINO)-2-PYRIDINYL)-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLATE
• Ethyl 1-(5-{[(3-fluoroanilino)carbonyl]amino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxyl
• Ethyl 1-(5-{(3-fluoroanilino)carbonylamino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate

• MDL： MFCD02571949

Additional information on Ethyl 1-(5-{(3-fluoroanilino)carbonylamino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate

Ethyl 1-(5-{(3-fluoroanilino)carbonylamino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate: A Comprehensive Overview

Ethyl 1-(5-{(3-fluoroanilino)carbonylamino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate, with CAS No. 477712-83-7, is a complex organic compound that has garnered significant attention in the field of heterocyclic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which incorporates a pyrazole ring fused with a pyridine moiety and substituted with various functional groups. The presence of a fluoroanilino group further enhances its potential for bioactivity and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the pyridine ring and subsequent substitution reactions to introduce the fluoroanilino and ethyl ester groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing the overall cost and environmental impact.

Ethyl 1-(5-{(3-fluoroanilino)carbonylamino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate has been extensively studied for its potential applications in the pharmaceutical industry. Its structure suggests that it could act as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. Recent research has highlighted its ability to modulate the activity of certain protein kinases, making it a promising candidate for the development of anti-cancer therapies. Additionally, its fluoroanilino group contributes to its lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

In terms of pharmacokinetics, this compound exhibits favorable properties such as moderate solubility in aqueous solutions and acceptable permeability across cellular membranes. These characteristics are crucial for its potential use as an oral or parenteral drug. However, further studies are required to fully understand its metabolic pathways and bioavailability in vivo.

The structural versatility of Ethyl 1-(5-{(3-fluoroanilino)carbonylamino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate also makes it a valuable building block for constructing more complex molecules. Researchers have explored its use in constructing macrocyclic compounds and supramolecular assemblies, leveraging its ability to form hydrogen bonds and π–π interactions. These studies have opened new avenues for applications in materials science, particularly in the development of stimuli-responsive materials and sensors.

In conclusion, Ethyl 1-(5-{(3-fluoroanilino)carbonylamino}-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 477712-83-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research and development efforts.